Cas no 38160-57-5 (Butanal, 3-(dodecylthio)-)

• Product Name: Butanal, 3-(dodecylthio)-
• CAS No: 38160-57-5
• MF: C₁₆H₃₂OS
• MW: 272.489684104919
• CID: 291547
• PubChem ID: 13005022
• Update Time: 2025-04-19

Butanal, 3-(dodecylthio)- Chemical and Physical Properties

Names and Identifiers

• Butanal, 3-(dodecylthio)-
• 3-dodecylsulfanylbutanal
• 38160-57-5
• DTXSID60514850
• SCHEMBL10506256
• 3-(DODECYLSULFANYL)BUTANAL
• YGEJUVMXILWFOT-UHFFFAOYSA-N
• 3-(n-Dodecylthio)-n-butanal

• Inchi： 1S/C16H32OS/c1-3-4-5-6-7-8-9-10-11-12-15-18-16(2)13-14-17/h14,16H,3-13,15H2,1-2H3
• InChI Key： YGEJUVMXILWFOT-UHFFFAOYSA-N
• SMILES： S(C(C)CC=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 272.21738681g/mol
• Monoisotopic Mass: 272.21738681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 42.4Ų